BE“GHE Foundational & Exploratory

Check Availability & Pricing

Health and safety information for N-Ethyl-4-
nitroaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Ethyl-4-nitroaniline

Cat. No.: B181198

An In-depth Technical Guide to the Health and Safety of N-Ethyl-4-nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for N-Ethyl-4-nitroaniline,
intended for use by professionals in research and development. The following sections detail
the compound's properties, hazards, and the necessary precautions for safe handling.

Chemical and Physical Properties

N-Ethyl-4-nitroaniline is a synthetic organic compound used as a propellant stabilizer and a
building block in chemical synthesis.[1] It appears as yellow crystals with a blue-violet luster or
as a purple-black crystalline solid.[1][2]

Table 1: Physical and Chemical Properties of N-Ethyl-4-nitroaniline
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Property Value Source

Molecular Formula C8H10N202 [1112]

Molecular Weight 166.18 g/mol [1][2]
Yellow crystals with blue-violet

Appearance luster or purple-black [11[2]
crystalline solid

Melting Point 96-98 °C [1]

Boiling Point 302.3 + 25.0 °C (Predicted) [1]

Density 1.210 + 0.06 g/cm? (Predicted) [1]

pKa 0.98 £ 0.32 (Predicted) [1]

. Stable, but may be sensitive to
Stability [1112]

prolonged exposure to air.

Hazard Identification and Classification

N-Ethyl-4-nitroaniline is classified as a hazardous substance. The Globally Harmonized

System of Classification and Labelling of Chemicals (GHS) provides the following hazard

statements based on available data.

Table 2: GHS Hazard Classification for N-Ethyl-4-nitroaniline
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Hazard Class Hazard Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation
Specific target organ toxicity — H335: May cause respiratory
) Category 3 L
Single exposure irritation

Source: Aggregated GHS information from multiple sources.[2]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of N-Ethyl-4-nitroaniline are
not publicly available in the provided search results. The hazard classifications are based on
data submitted to regulatory bodies like the European Chemicals Agency (ECHA). These
studies are typically conducted according to standardized OECD guidelines for testing of
chemicals.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Handling:

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[3]

Use only in a well-ventilated area, preferably within a chemical fume hood.[4][5]

Do not eat, drink, or smoke when using this product.[4]

Wash hands and any exposed skin thoroughly after handling.[4]
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Storage:

» Store in a cool, dry, and well-ventilated place.[4][5]

o Keep the container tightly closed.[4]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling N-Ethyl-4-

nitroaniline:

Table 3: Recommended Personal Protective Equipment

Body Part Protection Specifications
_ Must be worn to protect
Eyes/Face Safety goggles or face shield )
against splashes and dust.[5]
Nitrile or neoprene gloves are
) ) recommended. A lab coat or
_ Chemical-resistant gloves and ) )
Skin chemical-resistant coveralls

lab coat

should be worn to prevent skin

contact.[5]

Respiratory

NIOSH/MSHA approved

respirator

Recommended when working
outside of a fume hood or if

dust is generated.[5]

First Aid Measures

In case of exposure, follow these first aid procedures immediately.

Table 4: First Aid Measures for N-Ethyl-4-nitroaniline Exposure
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15-20 minutes, removing contact lenses

Eye Contact i i i ) )
if present. Seek immediate medical attention.[2]

[4]

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact _ _ o
Remove contaminated clothing. If skin irritation

persists, seek medical attention.[2][4]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.[2][4]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical
attention.[3][4]

Fire Fighting Measures

N-Ethyl-4-nitroaniline is probably combustible, though flash point data is not available.[1][2]

o Suitable Extinguishing Media: Use a dry chemical, carbon dioxide, or Halon extinguisher.[2]
[6] Water spray, alcohol-resistant foam are also acceptable.[3]

e Hazardous Combustion Products: Fires may produce toxic oxides of nitrogen and carbon.[3]

 Firefighting Precautions: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Accidental Release Measures

In the event of a spill, follow these procedures:
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» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment.[3]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[3]

e Methods for Cleaning Up: For small spills, dampen the solid material with 60-70% ethanol
and transfer it to a suitable container for disposal.[6][7] Use absorbent paper dampened with
ethanol to pick up any remaining material.[6][7]

Stability and Reactivity

e Reactivity: N-Ethyl-4-nitroaniline is a basic compound and reacts exothermically with acids.
[1][2] It may be incompatible with isocyanates, halogenated organics, peroxides, phenols
(acidic), epoxides, anhydrides, and acid halides.[1][2] Reaction with strong reducing agents
may generate flammable hydrogen gas.[1][2]

o Chemical Stability: The compound is stable but may be sensitive to prolonged exposure to
air.[1][2] It is incompatible with strong oxidizing agents and strong bases.[1]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of N-Ethyl-4-
nitroaniline, from initial assessment to emergency response.
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Y

Handle with Care:
- Avoid dust generation
- Avoid contact
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Y

Keep Container Tightly Closed

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of N-Ethyl-4-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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